Cas no 109925-28-2 (1,3-Dimethyl-5-3-(trifluoromethyl)phenoxy-1H-pyrazole-4-carbaldehyde)

• Product Name: 1,3-Dimethyl-5-3-(trifluoromethyl)phenoxy-1H-pyrazole-4-carbaldehyde
• CAS No: 109925-28-2
• MF: C₁₃H₁₁F₃N₂O₂
• MW: 284.233853578568
• MDL: MFCD00215392
• CID: 1188320
• PubChem ID: 2782966
• Update Time: 2025-11-06

1,3-Dimethyl-5-3-(trifluoromethyl)phenoxy-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde,1,3-dimethyl-5-[3-(trifluoromethyl)phenoxy]-
• 1,3-DIMETHYL-5-[3-(TRIFLUOROMETHYL)PHENOXY]-1H-PYRAZOLE-4-CARBALDEHYDE
• 1,3-dimethyl-5-[3-(trifluoromethyl)phenoxy]pyrazole-4-carbaldehyde
• 1,3-DIMETHYL-5-[3-(TRIFLUOROMETHYL)PHENOXY]-1H-PYRAZOLE-4-CARBOXALDEHYDE
• 109925-28-2
• MFCD00215392
• AKOS005069445
• DTXSID80382376
• MLS000692196
• 1,3-dimethyl-5-(3-(trifluoromethyl)phenoxy)-1H-pyrazole-4-carbaldehyde
• HMS2648I23
• SMR000333867
• J-503926
• 11F-442S
• DYGWMDGJMIQAFE-UHFFFAOYSA-N
• CS-0335394
• 1,3-Dimethyl-5-3-(trifluoromethyl)phenoxy-1H-pyrazole-4-carbaldehyde

• MDL： MFCD00215392
• Inchi： 1S/C13H11F3N2O2/c1-8-11(7-19)12(18(2)17-8)20-10-5-3-4-9(6-10)13(14,15)16/h3-7H,1-2H3
• InChI Key： DYGWMDGJMIQAFE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)OC1=C(C=O)C(C)=NN1C)(F)F

Computed Properties

• Exact Mass: 284.07733
• Monoisotopic Mass: 284.07726208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Melting Point: 84-86°C
• PSA: 44.12

1,3-Dimethyl-5-3-(trifluoromethyl)phenoxy-1H-pyrazole-4-carbaldehyde Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 1,3-Dimethyl-5-3-(trifluoromethyl)phenoxy-1H-pyrazole-4-carbaldehyde

Comprehensive Overview of 1,3-Dimethyl-5-3-(trifluoromethyl)phenoxy-1H-pyrazole-4-carbaldehyde (CAS No. 109925-28-2)

1,3-Dimethyl-5-3-(trifluoromethyl)phenoxy-1H-pyrazole-4-carbaldehyde (CAS No. 109925-28-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. This compound, characterized by its unique pyrazole core and trifluoromethylphenoxy moiety, exhibits versatile applications due to its structural and electronic properties. Researchers and industries are increasingly exploring its potential in drug discovery, crop protection, and advanced material synthesis, making it a subject of high relevance in contemporary scientific discussions.

The molecular structure of 1,3-Dimethyl-5-3-(trifluoromethyl)phenoxy-1H-pyrazole-4-carbaldehyde features a pyrazole ring substituted with a trifluoromethylphenoxy group and an aldehyde functional group. This combination imparts distinct reactivity and stability, enabling its use as a key intermediate in synthetic chemistry. The presence of the trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, traits highly sought after in pharmaceutical and agrochemical applications. These attributes align with current trends in the development of bioactive molecules and sustainable agrochemicals, addressing global demands for efficient and environmentally friendly solutions.

In the pharmaceutical sector, 1,3-Dimethyl-5-3-(trifluoromethyl)phenoxy-1H-pyrazole-4-carbaldehyde is investigated for its potential as a building block in the synthesis of novel small-molecule inhibitors and therapeutic agents. Its structural motifs are commonly found in compounds targeting enzymes and receptors associated with inflammatory diseases, cancer, and metabolic disorders. The pyrazole scaffold, in particular, is a privileged structure in drug design, often contributing to enhanced binding affinity and selectivity. This has led to a surge in research publications and patents exploring its derivatives, reflecting its growing importance in precision medicine and drug discovery.

Agrochemical applications of 1,3-Dimethyl-5-3-(trifluoromethyl)phenoxy-1H-pyrazole-4-carbaldehyde are equally noteworthy. The compound's derivatives have shown promise as pesticides and herbicides, offering efficacy against resistant pest strains while minimizing environmental impact. The trifluoromethyl group's electron-withdrawing properties enhance the bioactivity of these derivatives, making them valuable tools in modern integrated pest management systems. As the agricultural industry shifts toward sustainable practices, such compounds are pivotal in developing next-generation crop protection solutions.

From a material science perspective, 1,3-Dimethyl-5-3-(trifluoromethyl)phenoxy-1H-pyrazole-4-carbaldehyde serves as a precursor for advanced functional materials. Its incorporation into polymers and coatings can impart desirable properties such as thermal stability, chemical resistance, and optical clarity. These characteristics are critical in industries ranging from electronics to aerospace, where high-performance materials are in constant demand. The compound's versatility underscores its potential in addressing challenges related to energy storage, lightweight materials, and durable coatings.

The synthesis and optimization of 1,3-Dimethyl-5-3-(trifluoromethyl)phenoxy-1H-pyrazole-4-carbaldehyde continue to be active areas of research. Advances in green chemistry and catalytic processes have enabled more efficient production methods, reducing waste and energy consumption. These developments align with the broader goals of sustainable chemistry, ensuring that the compound's applications remain both economically viable and environmentally responsible. As regulatory frameworks evolve, such innovations will play a crucial role in meeting compliance standards while maintaining performance.

In conclusion, 1,3-Dimethyl-5-3-(trifluoromethyl)phenoxy-1H-pyrazole-4-carbaldehyde (CAS No. 109925-28-2) represents a multifaceted compound with far-reaching implications across multiple industries. Its structural features and functional groups make it a valuable asset in drug development, agrochemical innovation, and material science. As research progresses, its applications are expected to expand, further solidifying its role in addressing some of the most pressing challenges in science and technology today.